1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine

• IUPAC Name: cyclopropyl-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H22N2O/c19-16(15-6-7-15)18-12-10-17(11-13-18)9-8-14-4-2-1-3-5-14/h1-5,15H,6-13H2
• InChI Key: OLFVNZVRLRSGLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C16H22N2O
• DSSTOX Substance ID: DTXSID10649429
• Molecular Weight: 258.36 g/mol
• CAS No.: 918482-11-8

Description

1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine is not fully understood, but it is believed to act as a modulator of the serotonin and dopamine neurotransmitter systems. This compound has been shown to bind to the 5-HT1A and 5-HT2A receptors, as well as the D2 receptor. This binding activity is believed to be responsible for this compound's therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine, which are neurotransmitters that regulate mood and behavior. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine in lab experiments is its high potency and selectivity for its target receptors. This makes it a valuable tool for studying the function of these receptors in the brain. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine. One area of interest is its potential use as a treatment for drug addiction. This compound has been shown to reduce drug-seeking behavior in animal models, and further research is needed to determine its potential as a therapeutic agent for drug addiction. Other potential areas of research include the development of novel this compound analogs with improved pharmacokinetic properties and the investigation of this compound's effects on other neurotransmitter systems.

Synthesis Methods

1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine can be synthesized using a multi-step process that involves the reaction of 1-cyclopropyl-4-(2-phenylethyl)piperazine with a carbonyl compound. The resulting product is then purified using various techniques such as column chromatography to obtain this compound in its pure form.

Scientific Research Applications

1-(cyclopropylcarbonyl)-4-(2-phenylethyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have activity against various diseases such as depression, anxiety, and schizophrenia. This compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.